Cas no 897615-07-5 (N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide)

• Product Name: N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide
• CAS No: 897615-07-5
• MF: C₂₁H₁₇N₅O
• MW: 355.392583608627
• CID: 6028446
• PubChem ID: 16799215
• Update Time: 2025-10-31

N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide
• 4-phenyl-N-[(1-phenyltetrazol-5-yl)methyl]benzamide
• 897615-07-5
• AKOS024625500
• N-((1-phenyl-1H-tetrazol-5-yl)methyl)-[1,1'-biphenyl]-4-carboxamide
• N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]-[1,1'-biphenyl]-4-carboxamide
• F2070-0723

• Inchi： 1S/C21H17N5O/c27-21(18-13-11-17(12-14-18)16-7-3-1-4-8-16)22-15-20-23-24-25-26(20)19-9-5-2-6-10-19/h1-14H,15H2,(H,22,27)
• InChI Key： RGCFTXCXDMNFJV-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=CC=C2)N=NN=1)(=O)C1=CC=C(C2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 355.14331018g/mol
• Monoisotopic Mass: 355.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.7Ų

Additional information on N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide

Introduction to N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl-1,1'-biphenyl-4-carboxamide (CAS No. 897615-07-5)

N-(1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)-1,1'-biphenyl-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by the CAS number 897615-07-5, represents a promising candidate for further exploration in drug development and medicinal chemistry.

The molecular structure of this compound features a biphenyl core connected to an amide functional group and a substituent group derived from 1H-1,2,3,4-tetrazole. The tetrazole moiety is particularly noteworthy as it introduces a high degree of nitrogen content, which can influence the compound's reactivity and potential biological activity. The phenyl ring in the tetrazole substituent further enhances the complexity of the molecule, making it a subject of interest for chemists and pharmacologists alike.

In recent years, there has been a growing interest in the development of novel compounds that incorporate heterocyclic structures such as tetrazole. These structures have shown potential in various biological applications due to their ability to interact with biological targets in unique ways. The 1H-1,2,3,4-tetrazole ring in N-(1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)-1,1'-biphenyl-4-carboxamide is particularly intriguing because it can serve as a scaffold for designing molecules with enhanced binding affinity and selectivity.

The biphenyl core of the compound is another key feature that contributes to its potential utility in pharmaceutical applications. Biphenyl derivatives are well-known for their diverse biological activities and have been extensively studied for their roles in drug development. The presence of two phenyl rings in this compound can lead to favorable pharmacokinetic properties and improved solubility, making it a suitable candidate for further investigation.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. The unique combination of the tetrazole and biphenyl moieties suggests that it may exhibit multiple modes of action. For instance, the tetrazole ring could interact with enzymes or receptors involved in disease pathways, while the biphenyl core could enhance drug delivery and bioavailability.

Recent studies have shown that tetrazole derivatives can exhibit anti-inflammatory, anti-cancer, and antimicrobial properties. These findings have prompted researchers to explore new ways to incorporate tetrazole into drug molecules. N-(1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)-1,1'-biphenyl-4-carboxamide represents a significant step forward in this direction.

The synthesis of this compound involves several complex steps that require precise control over reaction conditions. The introduction of the tetrazole moiety into the molecule is particularly challenging due to its reactivity and sensitivity to various environmental factors. However, advances in synthetic chemistry have made it possible to produce such complex molecules with increasing efficiency and yield.

In addition to its potential therapeutic applications, N-(1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)-1,1'-biphenyl-4-carboxamide may also find utility in materials science and industrial applications. Its unique structural properties make it a candidate for use in advanced materials or as an intermediate in the synthesis of other compounds.

The future prospects for this compound are promising. Ongoing research aims to optimize its synthesis and explore its biological activities further. By leveraging cutting-edge techniques such as computational chemistry and high-throughput screening, scientists hope to uncover new therapeutic applications and refine existing ones.

In conclusion, N-(1-phenyl-1H-1,2,3,4-tetrazol-5-ylmethyl)-1,1'